molecular formula C10H10F3N B8654376 3-(3,5-Difluorophenyl)-3-fluoropyrrolidine

3-(3,5-Difluorophenyl)-3-fluoropyrrolidine

Cat. No.: B8654376
M. Wt: 201.19 g/mol
InChI Key: PDOGFKRZZSBEGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,5-Difluorophenyl)-3-fluoropyrrolidine is a useful research compound. Its molecular formula is C10H10F3N and its molecular weight is 201.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10F3N

Molecular Weight

201.19 g/mol

IUPAC Name

3-(3,5-difluorophenyl)-3-fluoropyrrolidine

InChI

InChI=1S/C10H10F3N/c11-8-3-7(4-9(12)5-8)10(13)1-2-14-6-10/h3-5,14H,1-2,6H2

InChI Key

PDOGFKRZZSBEGE-UHFFFAOYSA-N

Canonical SMILES

C1CNCC1(C2=CC(=CC(=C2)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-benzyl-3-(3,5-difluorophenyl)-3-fluoropyrrolidine (0.65 g, 2.2 mmol) and ammonium formiate (1.4 g, 22 mmol) in methanol (50 mL) was purged with nitrogen and palladium on carbon (65 mg) was added. The mixture was refluxed for 8 h and palladium on carbon (30 mg) was added at 4 h, 6 h and 7 h respectively. The mixture was cooled to ambient temperature and filtered through a pad of celite. The filtrate was evaporated, aqueous sodium carbonate (10%, 50 mL) was added and the aqueous phase was extracted with dichloromethane (2×50 mL). Purification by flash column chromatography on silica gel (ethyl acetate/methanol, 1:1 to 0:1) gave the title compound (0.14 g). The amine was converted to the oxalic acid salt and recrystallized from methanol/diethyl ether: M.p. 176-177° C.; MS m/z (relative intensity, 70 eV) 201 (M+, bp), 181 (20), 180 (29), 158 (21), 151 (53).
Name
1-benzyl-3-(3,5-difluorophenyl)-3-fluoropyrrolidine
Quantity
0.65 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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